![molecular formula C22H33ClN4O B5970602 1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine](/img/structure/B5970602.png)
1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine
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Overview
Description
1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine, also known as TFMPP, is a synthetic compound that was first synthesized in the 1970s. It belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine is not fully understood, but it is believed to act as a serotonin receptor agonist. It has been shown to bind to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, anxiety, and perception.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its stimulant effects. This compound has also been shown to increase heart rate, blood pressure, and body temperature, which may be related to its sympathomimetic effects.
Advantages and Limitations for Lab Experiments
1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine has a number of advantages for lab experiments. It is relatively easy to synthesize and has a well-established pharmacological profile. However, there are also some limitations to its use in lab experiments. This compound has been shown to have a narrow therapeutic window, meaning that it can be toxic at high doses. Additionally, this compound has been shown to have inconsistent effects across different species, which can make it difficult to interpret results.
Future Directions
There are a number of future directions for research on 1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine. One area of research is the development of more selective serotonin receptor agonists that can be used as potential therapeutic agents. Another area of research is the study of this compound's effects on other neurotransmitter systems, such as the GABAergic and glutamatergic systems. Additionally, more research is needed to understand the long-term effects of this compound use and its potential for abuse.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its pharmacological properties. It has been shown to have a number of effects on the central nervous system, including its ability to induce hyperactivity, anxiety, and hallucinations. This compound has also been studied for its potential therapeutic uses, including its potential as an antidepressant and anxiolytic. While there are some limitations to its use in lab experiments, there are also a number of future directions for research on this compound.
Synthesis Methods
1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine can be synthesized through a multi-step process involving the reaction of 1-(3-chlorophenyl)piperazine with 1-piperidinylacetyl chloride, followed by the reaction with 1,3-dibromopropane. The final product is obtained through the reaction of the intermediate with piperidine.
Scientific Research Applications
1-(3-chlorophenyl)-4-[1-(1-piperidinylacetyl)-3-piperidinyl]piperazine has been used extensively in scientific research for its pharmacological properties. It has been studied for its effects on the central nervous system, including its ability to induce hyperactivity, anxiety, and hallucinations. This compound has also been studied for its potential therapeutic uses, including its potential as an antidepressant and anxiolytic.
Properties
IUPAC Name |
1-[3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]-2-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33ClN4O/c23-19-6-4-7-20(16-19)25-12-14-26(15-13-25)21-8-5-11-27(17-21)22(28)18-24-9-2-1-3-10-24/h4,6-7,16,21H,1-3,5,8-15,17-18H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQJZUMPDCPLXOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(=O)N2CCCC(C2)N3CCN(CC3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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